Cas no 1235350-71-6 (3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide
• CAS No: 1235350-71-6
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 6061821
• PubChem ID: 49692190
• Update Time: 2025-10-28

3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide
• AKOS024492510
• F5033-6898
• 3-cyano-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzamide
• 3-cyano-N-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}benzamide
• 3-cyano-N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]benzamide
• 1235350-71-6

• Inchi： 1S/C17H21N3O3S/c18-11-14-2-1-3-15(10-14)17(21)19-12-13-6-8-20(9-7-13)24(22,23)16-4-5-16/h1-3,10,13,16H,4-9,12H2,(H,19,21)
• InChI Key： GPCBRASXVGUJNC-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CNC(C2C=CC=C(C#N)C=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide

Introduction to 3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide (CAS No. 1235350-71-6)

3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1235350-71-6, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including a cyano group, a cyclopropanesulfonyl moiety, and a piperidine ring, makes this molecule a subject of considerable interest for medicinal chemists.

The chemical structure of 3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide can be broken down into several key components that contribute to its overall reactivity and potential biological effects. The benzamide moiety, which is a well-known pharmacophore in many drug molecules, provides a platform for interactions with biological targets. Additionally, the cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with polar biological targets.

The cyclopropanesulfonyl group is particularly noteworthy due to its rigid three-membered ring structure. This feature can influence the conformational flexibility of the molecule and may play a crucial role in determining its binding affinity to biological targets. The piperidine ring, on the other hand, is known for its ability to enhance oral bioavailability and metabolic stability, making it a favorable component in drug design.

In recent years, there has been growing interest in the development of novel compounds that target neurological disorders. The unique combination of functional groups in 3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide suggests potential applications in this area. For instance, the benzamide moiety has been shown to interact with various neurotransmitter receptors, while the piperidine ring can modulate central nervous system activity. These properties make this compound a promising candidate for further investigation as a potential therapeutic agent.

Moreover, the cyano group and the cyclopropanesulfonyl moiety may contribute to the compound's ability to cross the blood-brain barrier, which is essential for treating neurological disorders. The presence of these functional groups can enhance lipophilicity, thereby facilitating penetration into the central nervous system. This aspect is particularly relevant given the challenges associated with delivering drugs across this barrier.

Recent studies have also highlighted the importance of structure-activity relationships (SAR) in drug design. The compound 3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide serves as an excellent example of how modifying specific structural features can influence biological activity. By systematically varying substituents attached to the benzamide and piperidine rings, researchers can fine-tune the properties of the molecule to optimize its potency and selectivity.

One area of particular interest is the potential use of this compound as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for further functionalization, enabling chemists to explore new chemical space and develop novel drug candidates. This flexibility is crucial in modern drug discovery pipelines, where rapid iteration and optimization are essential.

The cyclopropanesulfonyl group, in particular, has been shown to be a versatile handle for further derivatization. By introducing different substituents at this position, researchers can modulate various physicochemical properties, such as solubility and metabolic stability. These modifications can significantly impact the pharmacokinetic profile of the final drug product, making them critical considerations in drug development.

In conclusion, 3-cyano-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}benzamide (CAS No. 1235350-71-6) is a compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an attractive candidate for further investigation in drug discovery and development. By leveraging advances in synthetic chemistry and structure-based drug design, researchers can harness the full potential of this molecule to develop novel therapeutic agents for various diseases.